Cas no 28456-39-5 (4-BUTYL-BENZAMIDINE)
4-BUTYL-BENZAMIDINE structure
Product Name:4-BUTYL-BENZAMIDINE
CAS No:28456-39-5
MF:C11H16N2
MW:176.258142471313
MDL:MFCD05662844
CID:239688
PubChem ID:4361869
Update Time:2025-04-19
4-BUTYL-BENZAMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 4-BUTYL-BENZAMIDINE
- 4-n-Butylbenzamidin
- AC1N9JVY
- AG-E-91373
- CTK0J9725
- FT-0692427
- KB-37507
- SureCN8995527
- 4-n-Butyl-benzamidine
- Benzenecarboximidamide, 4-butyl-
- CS-0450455
- SCHEMBL8995527
- 4-Butylbenzimidamide
- AKOS006293223
- SB36376
- 28456-39-5
- 4-butylbenzenecarboximidamide
- DTXSID50402373
-
- MDL: MFCD05662844
- Inchi: 1S/C11H16N2/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h5-8H,2-4H2,1H3,(H3,12,13)
- InChI Key: QBXVSDIRVLEZRX-UHFFFAOYSA-N
- SMILES: NC(C1C=CC(=CC=1)CCCC)=N
Computed Properties
- Exact Mass: 176.13148
- Monoisotopic Mass: 176.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 49.9A^2
Experimental Properties
- Density: 1.01
- Boiling Point: 275.7°C at 760 mmHg
- Flash Point: 120.5°C
- Refractive Index: 1.537
- PSA: 49.87
4-BUTYL-BENZAMIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0082-1g |
4-n-Butyl-benzamidine |
28456-39-5 | 98% | 1g |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 12R0082-5g |
4-n-Butyl-benzamidine |
28456-39-5 | 98% | 5g |
5919.34CNY | 2021-05-07 | |
| Alichem | A019142853-1g |
4-Butylbenzimidamide |
28456-39-5 | 95% | 1g |
$397.10 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1004860-250mg |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 250mg |
$215 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1004860-500mg |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 500mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1004860-1g |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 1g |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1004860-5g |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 5g |
$1780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1004860-25g |
4-n-Butyl-benzamidine |
28456-39-5 | 95% | 25g |
$6585 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521122-100mg |
4-Butylbenzimidamide |
28456-39-5 | 98% | 100mg |
¥1625 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1521122-250mg |
4-Butylbenzimidamide |
28456-39-5 | 98% | 250mg |
¥1780 | 2023-04-14 |
4-BUTYL-BENZAMIDINE Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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